Cas no 7115-13-1 (3-phenyl-2H-isoquinolin-1-one)
3-phenyl-2H-isoquinolin-1-one structure
Product Name:3-phenyl-2H-isoquinolin-1-one
CAS No:7115-13-1
MF:C15H11NO
MW:221.253943681717
CID:2716908
PubChem ID:2752870
Update Time:2025-04-21
3-phenyl-2H-isoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-2H-isoquinolin-1-one
- 3-phenyl-1(2H)-isoquinolinone
- 3-phenyl-1(2H)-isoquinolone
- 3-Phenylisocarbostyril
- 3-phenyl-isoquinolin-1-(2H)-one
- 3-phenyl-1,2-dihydroisoquinolin-1-one
- 3-phenyl-1-isoquinolinol
- SCHEMBL828493
- DTXSID70221341
- VZYRBVZOGGKAKY-UHFFFAOYSA-N
- BDBM50544049
- HS-7399
- Oprea1_107425
- DB-204755
- CHEMBL141081
- AKOS004901922
- 3-phenylisoquinolin-1(2h)-one
- 3-phenyl isoquinoline-1-ol
- 1(2H)-Isoquinolinone, 3-phenyl-
- 7115-13-1
-
- Inchi: 1S/C15H11NO/c17-15-13-9-5-4-8-12(13)10-14(16-15)11-6-2-1-3-7-11/h1-10H,(H,16,17)
- InChI Key: VZYRBVZOGGKAKY-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C=C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 221.08400
- Monoisotopic Mass: 221.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 33.12000
- LogP: 3.60740
3-phenyl-2H-isoquinolin-1-one Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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